2-(ethylsulfonyl)-N-(4-(4-phenoxyphenyl)thiazol-2-yl)benzamide

• IUPAC Name: 2-ethylsulfonyl-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C24H20N2O4S2/c1-2-32(28,29)22-11-7-6-10-20(22)23(27)26-24-25-21(16-31-24)17-12-14-19(15-13-17)30-18-8-4-3-5-9-18/h3-16H,2H2,1H3,(H,25,26,27)
• InChI Key: HZYMSMXEZQELKL-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC=C1C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C24H20N2O4S2
• Molecular Weight: 464.6 g/mol

Description

2-(ethylsulfonyl)-N-(4-(4-phenoxyphenyl)thiazol-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiazole-based compounds, which have been extensively studied for their biological activities.

Scientific Research Applications

Cardiac Electrophysiological Activity

Compounds with similar structures to 2-(ethylsulfonyl)-N-(4-(4-phenoxyphenyl)thiazol-2-yl)benzamide have been synthesized and assessed for their cardiac electrophysiological activity. These compounds have shown potency in vitro comparable to known selective class III agents, indicating their potential in treating arrhythmias and other cardiac conditions (Morgan et al., 1990).

Antimicrobial and Antifungal Action

Research into derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems, which include compounds with structures similar to the one , has shown that these compounds exhibit sensitivity to both Gram-positive and Gram-negative bacteria, in addition to antifungal activity against Candida albicans (Sych et al., 2019).

Anticancer Evaluation

A series of substituted benzamides have been designed, synthesized, and evaluated for anticancer activity against various cancer cell lines, demonstrating moderate to excellent anticancer activity. This illustrates the potential of such compounds in developing new anticancer drugs (Ravinaik et al., 2021).

Theoretical Investigation for Drug Applications

Sulfonamide derivatives have been theoretically investigated for their antimalarial and potential COVID-19 drug applications, highlighting the significance of computational studies in identifying and optimizing drug candidates (Fahim & Ismael, 2021).

Photophysical Properties Study

Compounds with similar structures have been synthesized and studied for their photophysical properties, contributing to the understanding of their potential applications in materials science, particularly in the development of fluorescent materials and sensors (Padalkar et al., 2015).